1-Nitro-4-[(phenylsulfanyl)methyl]benzene

• CAS No.: 7703-38-0
• Molecular Formula: C13H11NO2S
• Molecular Weight: 245.30 g/mol
• IUPAC Name: 1-nitro-4-(phenylsulfanylmethyl)benzene
• InChI: InChI=1S/C13H11NO2S/c15-14(16)12-8-6-11(7-9-12)10-17-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key: NGWOGIJJDCFNAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=CC=C(C=C2)[N+](=O)[O-]

Description

1-Nitro-4-[(phenylsulfanyl)methyl]benzene is a useful research compound. Its molecular formula is C13H11NO2S and its molecular weight is 245.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzenethiol (13.2 g) was dissolved in THF (100 ml), and to this solution was added triethylamine (17.1 ml) and then 4-nitrobenzyl bromide (21.6 g). The reaction solution was stirred for 30 minutes at room temperature, added to water, and extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over magnesium sulfate. The solvent was removed under reduced pressure, and the obtained residue was washed with hexane/ethyl acetate (=10/1), to give 1-nitro-4-[(phenylsulfanyl)methyl]benzene (20.7 g).